Cas no 19068-59-8 (5,6-dihydro-1h-pyrrolo[3,4-d]pyrimidine-2,4,7-trione)

• Product Name: 5,6-dihydro-1h-pyrrolo[3,4-d]pyrimidine-2,4,7-trione
• CAS No: 19068-59-8
• MF: C₆H₅N₃O₃
• MW: 167.122200727463
• CID: 1383910
• PubChem ID: 254618
• Update Time: 2025-04-20

5,6-dihydro-1h-pyrrolo[3,4-d]pyrimidine-2,4,7-trione Chemical and Physical Properties

Names and Identifiers

• 5,6-dihydro-1h-pyrrolo[3,4-d]pyrimidine-2,4,7-trione
• NCIOpen2_000839
• AC1Q6CVF
• NSC79078
• 5,6-dihydro-1h-pyrrolo[3,4-d]pyrimidine-2,4,7(3h)-trione
• AC1L5QMG
• CTK4E0452
• 2,4-Dihydroxy-5,6-dihydro-7H-pyrrolo(3,4-d)pyrimidin-7-one
• 2,4-Dihydro-5H-pyrrolo&lt
• 3,4-d&gt
• pyrimidin-7(6H)-on
• AR-1G6155
• 2,4-Dihydroxy-5,6-dihydro-7H-pyrrolo[3,4-d]pyrimidin-7-one
• NCIOpen2_000839; AC1Q6CVF; NSC79078; 5,6-dihydro-1h-pyrrolo[3,4-d]pyrimidine-2,4,7(3h)-trione; AC1L5QMG; CTK4E0452; 2,4-Dihydroxy-5,6-dihydro-7H-pyrrolo(3,4-d)pyrimidin-7-one; 2,4-Dihydro-5H-pyrrolo< 3,4-d> pyrimidin-7(6H)-on; AR-1G6155; 2,4-Dihydroxy-5,6-dihydro-7H-pyrrolo[3,4-d]pyrimidin-7-one;
• 19068-59-8
• 2,4-dihydroxy-5,6-dihydropyrrolo[3,4-d]pyrimidin-7-one
• 3JN2O0JV4H
• DTXSID50172564
• NSC 79078
• UNII-3JN2O0JV4H
• 7H-PYRROLO(3,4-D)PYRIMIDIN-7-ONE, 5,6-DIHYDRO-2,4-DIHYDROXY-
• 5,6-Dihydro-1H-pyrrolo(3,4-d)pyrimidine-2,4,7(3H)-trione
• 1H-PYRROLO(3,4-D)PYRIMIDINE-2,4,7(3H)-TRIONE, 5,6-DIHYDRO-
• NSC-79078

• Inchi： 1S/C6H5N3O3/c10-4-2-1-7-5(11)3(2)8-6(12)9-4/h1H2,(H,7,11)(H2,8,9,10,12)
• InChI Key： YMLWGXUEWDHDTO-UHFFFAOYSA-N
• SMILES： O=C1C2=C(C(NC(N2)=O)=O)CN1

Computed Properties

• Exact Mass: 167.03315
• Monoisotopic Mass: 167.03309103g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 331
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.9
• Topological Polar Surface Area: 87.3Ų

Experimental Properties

• PSA: 87.3
• LogP: -1.36460